Cas no 868973-29-9 (N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide)

• Product Name: N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide
• CAS No: 868973-29-9
• MF: C₁₉H₁₈N₄O₃S₂
• MW: 414.501221179962
• CID: 6302876
• PubChem ID: 7190989
• Update Time: 2025-06-30

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide
• 868973-29-9
• N-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide
• F1838-0347
• N-(5-{[(benzylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide
• AKOS024613033
• N-(5-((2-(benzylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide

• Inchi： 1S/C19H18N4O3S2/c1-26-15-10-6-5-9-14(15)17(25)21-18-22-23-19(28-18)27-12-16(24)20-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key： HGMPUIGDSOCFEW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC=CC=2OC)=O)S1)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 414.08203280g/mol
• Monoisotopic Mass: 414.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide

Introduction to N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide (CAS No. 868973-29-9)

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 868973-29-9, represents a novel molecular entity with a unique structural framework that includes a thiadiazole core and a methoxybenzamide moiety. The presence of these functional groups suggests potential biological activities that make it an intriguing subject for further investigation.

The thiadiazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules due to its ability to interact with various biological targets. Specifically, the 1,3,4-thiadiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In the case of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide, the benzylcarbamoyl and methylsulfanyl substituents may further modulate the compound's pharmacokinetic and pharmacodynamic profiles, enhancing its therapeutic potential.

The methoxybenzamide group is another key feature of this compound, contributing to its solubility and bioavailability. Benzamides are commonly found in drugs due to their favorable pharmacological properties, including pain relief and anti-inflammatory effects. The combination of these two moieties in N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide creates a molecule with multiple potential binding sites for biological targets, making it a promising candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. In particular, virtual screening techniques have been used to evaluate the binding affinity of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide to target proteins associated with inflammatory diseases and cancer. Preliminary results suggest that this compound may exhibit inhibitory activity against several key enzymes involved in these pathways.

In vitro studies have also been conducted to assess the cytotoxicity and efficacy of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide. These experiments have shown promising results in terms of selective toxicity towards certain cancer cell lines while maintaining low toxicity towards normal cells. This selectivity is crucial for developing effective anticancer agents that minimize side effects. The mechanism of action likely involves interactions with specific intracellular pathways that are dysregulated in cancer cells.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework. These methods ensure high yield and purity, which are essential for subsequent biological testing.

The structural features of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide also make it an interesting candidate for further derivatization. By modifying specific substituents or introducing new functional groups, researchers can explore new pharmacological profiles and optimize drug-like properties such as solubility and metabolic stability. This flexibility is crucial for developing next-generation pharmaceuticals that meet stringent regulatory requirements.

The role of thiadiazoles in medicinal chemistry cannot be overstated. These heterocyclic compounds have been extensively studied for their diverse biological activities. Thiadiazoles are known to exhibit antimicrobial properties by interfering with bacterial cell wall synthesis and metabolic pathways. Additionally, they have shown promise as antiviral agents by inhibiting viral replication mechanisms. The unique structural features of N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-methoxybenzamide may contribute to its ability to interact with these targets effectively.

In conclusion，N-(5-{(benzylcarbamoyl)methylsulfanyl}-1，3，4-thiadiazol-2-yl)-2-methoxybenzamide (CAS No.868973-29-9) is a structurally complex and biologically potent compound with significant therapeutic potential。The combination of a thiadiazole core and a methoxybenzamide moiety，along with other functional groups，suggests multiple mechanisms of action against various diseases。Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development。The advancements in computational chemistry and synthetic methodologies are expected to accelerate these efforts，leading to novel therapeutic agents that address unmet medical needs。